Cas no 1448065-60-8 (N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 1448065-60-8
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• CID: 5812267
• PubChem ID: 71803797
• Update Time: 2025-10-30

N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-1,3-benzodioxole-5-carboxamide
• N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2H-1,3-benzodioxole-5-carboxamide
• AKOS024555836
• 1448065-60-8
• N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)benzo[d][1,3]dioxole-5-carboxamide
• F6414-2069

• Inchi： 1S/C17H17NO4S/c1-23-13-5-2-11(3-6-13)14(19)9-18-17(20)12-4-7-15-16(8-12)22-10-21-15/h2-8,14,19H,9-10H2,1H3,(H,18,20)
• InChI Key： IJSGHNQIDCZRTA-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NCC(O)C3=CC=C(SC)C=C3)=O)C=C2OC1

Computed Properties

• Exact Mass: 331.08782920g/mol
• Monoisotopic Mass: 331.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Overview of N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1448065-60-8)

N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2H-1,3-benzodioxole-5-carboxamide, with the CAS number 1448065-60-8, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzodioxole moiety with a methylsulfanylphenyl group, making it a subject of interest for its potential therapeutic applications. Researchers are particularly intrigued by its possible role in modulating biological pathways, which could lead to advancements in drug development.

The compound's structure includes a hydroxyethyl linker, which enhances its solubility and bioavailability, critical factors in drug design. The presence of the benzodioxole ring is notable due to its prevalence in bioactive molecules, often associated with anti-inflammatory and neuroprotective properties. Meanwhile, the methylsulfanyl group may contribute to metabolic stability, a hot topic in modern pharmacology as scientists seek to improve drug half-lives and reduce dosing frequencies.

In recent years, the search for novel compounds like N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2H-1,3-benzodioxole-5-carboxamide has surged, driven by the demand for targeted therapies. Questions such as "How does benzodioxole derivatives affect cellular pathways?" or "What are the applications of sulfanyl-containing compounds in medicine?" are frequently explored in academic and industrial settings. This compound's potential to address these queries makes it a valuable candidate for further study.

From a synthetic chemistry perspective, the preparation of CAS 1448065-60-8 involves multi-step organic reactions, including amide bond formation and functional group transformations. These processes are often optimized for yield and purity, reflecting the growing emphasis on green chemistry and sustainable practices in the pharmaceutical industry. Researchers are also investigating scalable synthesis methods to meet potential commercial demands, a trend aligned with the broader push for cost-effective and environmentally friendly production.

The pharmacological profile of N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2H-1,3-benzodioxole-5-carboxamide remains under exploration, with preliminary studies suggesting interactions with enzyme systems such as cytochrome P450. This aligns with current interests in drug metabolism and personalized medicine, where understanding compound-enzyme interactions is crucial. Additionally, its potential as a scaffold for designing new neuroactive or anti-inflammatory agents is a recurring theme in literature, addressing the global need for innovative treatments for chronic diseases.

In conclusion, N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2H-1,3-benzodioxole-5-carboxamide (CAS 1448065-60-8) represents a promising area of research at the intersection of medicinal chemistry and drug discovery. Its structural features and potential biological activities make it a compelling subject for future investigations, particularly in the context of emerging therapeutic challenges. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in health and medicine.